
Unraveling the Enigma of Stability: A Technical
Guide to the Calcium-40 Nucleus

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium-40

Cat. No.: B076470 Get Quote

For Immediate Release

A deep dive into the nuclear structure of Calcium-40 (⁴⁰Ca) reveals a fascinating interplay of

fundamental forces that results in one of the most stable isotopes known. This technical guide

provides researchers, scientists, and drug development professionals with a comprehensive

overview of the theoretical underpinnings of ⁴⁰Ca stability, its predicted decay modes, and the

sophisticated experimental endeavors to probe its longevity.

Calcium-40, the most abundant isotope of calcium, is a cornerstone in our understanding of

nuclear physics. Comprising 20 protons and 20 neutrons, its remarkable stability is primarily

attributed to its "doubly magic" nature, a consequence of having complete shells for both

protons and neutrons. This unique configuration places it in a deep valley of binding energy,

rendering it exceptionally resistant to radioactive decay.

While observationally stable, theoretical models predict that ⁴⁰Ca is energetically capable of

undergoing a rare form of radioactive decay known as double electron capture, transforming

into Argon-40 (⁴⁰Ar). The quest to experimentally verify this elusive decay is at the forefront of

low-background physics, pushing the boundaries of detector sensitivity and our understanding

of the weak nuclear force.

Core Nuclear Properties and Stability Metrics
The intrinsic properties of the Calcium-40 nucleus are a testament to its stability. The following

table summarizes key quantitative data that are foundational to its theoretical analysis.
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Property Value Unit

Atomic Mass 39.96259098 u

Mass Excess -34.84635 MeV

Binding Energy 342.05210464 MeV

Binding Energy per Nucleon 8.55130262 MeV

Nuclear Spin and Parity 0+

Natural Abundance 96.941 %

Theoretical Framework of Stability and Decay
The exceptional stability of Calcium-40 is a direct consequence of its nuclear structure. The

concept of "magic numbers" in nuclear physics dictates that nuclei with specific numbers of

protons or neutrons (2, 8, 20, 28, 50, 82, 126) exhibit significantly greater stability.[1] Calcium-
40, with 20 protons and 20 neutrons, is a "doubly magic" nucleus, making it particularly stable.

[1]

Despite this inherent stability, the mass of ⁴⁰Ca is slightly greater than that of its isobar, ⁴⁰Ar.

This mass difference allows for the theoretical possibility of decay via double electron capture.

This process involves the capture of two orbital electrons by two protons in the nucleus,

transforming them into two neutrons and releasing two neutrinos.

Two potential modes of double electron capture for Calcium-40 are:

Two-neutrino double electron capture (2νECEC): ⁴⁰Ca + 2e⁻ → ⁴⁰Ar + 2νe

Neutrinoless double electron capture (0νECEC): ⁴⁰Ca + 2e⁻ → ⁴⁰Ar (+ γ)

The neutrinoless mode, if observed, would have profound implications for particle physics, as it

would violate lepton number conservation and suggest that neutrinos are their own antiparticles

(Majorana particles).

The following diagram illustrates the logical relationship between nuclear composition and

stability, highlighting the privileged position of Calcium-40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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